Cas no 2098011-51-7 (1-(3,3,3-Trifluoro-2-oxopropyl)piperidine-3-carboxylic acid)

• Product Name: 1-(3,3,3-Trifluoro-2-oxopropyl)piperidine-3-carboxylic acid
• CAS No: 2098011-51-7
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 5043080
• Update Time: 2025-06-29

1-(3,3,3-Trifluoro-2-oxopropyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,3,3-trifluoro-2-oxopropyl)piperidine-3-carboxylic acid
• 1-(3,3,3-Trifluoro-2-oxopropyl)piperidine-3-carboxylic acid

• Inchi： 1S/C9H12F3NO3/c10-9(11,12)7(14)5-13-3-1-2-6(4-13)8(15)16/h6H,1-5H2,(H,15,16)
• InChI Key： KSTAYLFYISPYCH-UHFFFAOYSA-N
• SMILES： FC(C(CN1CCCC(C(=O)O)C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: -1.1
• Topological Polar Surface Area: 57.6

Additional information on 1-(3,3,3-Trifluoro-2-oxopropyl)piperidine-3-carboxylic acid

1-(3,3,3-Trifluoro-2-oxopropyl)piperidine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2098011-51-7, commonly referred to as 1-(3,3,3-Trifluoro-2-oxopropyl)piperidine-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a trifluoromethyl ketone group and a carboxylic acid moiety. The trifluoromethyl ketone group introduces significant electronic effects, while the piperidine ring contributes to the molecule's structural rigidity and potential for hydrogen bonding. These features make it a valuable compound for various applications in drug discovery and materials science.

Recent studies have highlighted the importance of 1-(3,3,3-Trifluoro-2-oxopropyl)piperidine-3-carboxylic acid in the development of novel therapeutic agents. Researchers have explored its potential as a scaffold for designing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases. For instance, its ability to modulate the activity of histone deacetylases (HDACs) has been extensively investigated. HDAC inhibitors are known to play a critical role in epigenetic regulation and have shown promise in treating conditions such as cancer and Alzheimer's disease.

In addition to its pharmacological applications, this compound has also been studied for its role in catalysis. The trifluoromethyl ketone group within its structure has been found to enhance the catalytic activity of certain transition metal complexes. This property makes it a valuable component in the design of more efficient catalysts for organic synthesis reactions. Recent advancements in asymmetric catalysis have further underscored its potential in producing enantiomerically enriched compounds, which are essential for drug development.

The synthesis of 1-(3,3,3-Trifluoro-2-oxopropyl)piperidine-3-carboxylic acid involves a multi-step process that combines principles from both organic and fluorine chemistry. Key steps include the formation of the piperidine ring through cyclization reactions and the subsequent introduction of the trifluoromethyl ketone group via nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided insights into its molecular structure, stability, and reactivity under various conditions. Furthermore, computational studies using density functional theory (DFT) have been employed to predict its electronic properties and interaction with biological targets.

One of the most intriguing aspects of 1-(3,3,3-Trifluoro-2-oxopropyl)piperidine-3-carboxylic acid is its versatility across different chemical environments. Its ability to act as both an electrophilic acceptor and a nucleophilic donor makes it a valuable building block in medicinal chemistry. For example, it has been used as a starting material for constructing bioisosteres—molecules that mimic the biological activity of natural compounds but differ structurally. This approach has led to the discovery of novel lead compounds with improved pharmacokinetic profiles.

In conclusion, 1-(3,3,3-Trifluoro-2-oxopropyl)piperidine-3-carboxylic acid represents a compelling example of how modern chemical synthesis can yield molecules with diverse functional groups that open up new avenues for scientific exploration. Its unique combination of structural features positions it as a promising candidate for advancing drug discovery efforts and catalytic processes alike.